Cisplatin-deoxy(adenosine monophosphate guanosine) adduct
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The Cisplatin-deoxy(adenosine monophosphate guanosine) adduct, also known as cisplatin-d(ApG)adduct or d(ApG)-cis-diammine dichloroplatinum (II) adduct , is a complex molecule that involves the interaction of cisplatin with deoxyadenosine monophosphate and guanosine . It is a unique second messenger molecule formed in different cell types and tissues .
Synthesis Analysis
The synthesis of this adduct involves the DNA-damaging chemotherapeutic drug cisplatin and the innate immune-activating STING agonist MSA-2 . These conjugates showed great potential as multispecific small-molecule drugs against pancreatic cancer .Molecular Structure Analysis
The molecular structure of this adduct is complex and involves the interaction of cisplatin with deoxyadenosine monophosphate and guanosine . The structure of this adduct is still under investigation and more research is needed to fully understand its molecular structure .Chemical Reactions Analysis
The chemical reactions involving this adduct are complex and involve the interaction of cisplatin with deoxyadenosine monophosphate and guanosine . More research is needed to fully understand the chemical reactions involving this adduct .Physical And Chemical Properties Analysis
The physical and chemical properties of this adduct are complex and involve the interaction of cisplatin with deoxyadenosine monophosphate and guanosine . More research is needed to fully understand the physical and chemical properties of this adduct .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this adduct involve further investigation into its molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards . There is also interest in exploring the potential of this adduct as a therapeutic agent for cancer .
properties
IUPAC Name |
[5-(2-amino-6-oxo-1H-purin-9-yl)-3-hydroxyoxolan-2-yl]methyl [5-(6-aminopurin-9-yl)-2-(hydroxymethyl)oxolan-3-yl] phosphate;azanide;platinum(4+) |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N10O9P.2H2N.Pt/c21-16-14-17(24-5-23-16)29(6-25-14)13-2-9(10(3-31)37-13)39-40(34,35)36-4-11-8(32)1-12(38-11)30-7-26-15-18(30)27-20(22)28-19(15)33;;;/h5-13,31-32H,1-4H2,(H,34,35)(H2,21,23,24)(H3,22,27,28,33);2*1H2;/q;2*-1;+4/p-1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWNPJEJDQASSEO-UHFFFAOYSA-M |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(OC1N2C=NC3=C2N=C(NC3=O)N)COP(=O)([O-])OC4CC(OC4CO)N5C=NC6=C(N=CN=C65)N)O.[NH2-].[NH2-].[Pt+4] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N12O9PPt+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
806.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[5-(2-amino-6-oxo-3H-purin-9-yl)-3-hydroxyoxolan-2-yl]methyl [5-(6-aminopurin-9-yl)-2-(hydroxymethyl)oxolan-3-yl] phosphate;azanide;platinum(4+) | |
CAS RN |
119637-81-9 |
Source
|
Record name | Cisplatin-deoxy(adenosine monophosphate guanosine) adduct | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0119637819 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.